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Compound of Interest

Compound Name: PBDB-T-2CI

Cat. No.: B13780322

An In-depth Overview of Material Properties, Safety Protocols, and Experimental Procedures

This technical guide provides comprehensive information on the material properties, safety
data, and common experimental protocols for PBDB-T-2ClI (also known as PM7), a chlorinated
polymer donor material widely used in high-performance organic solar cells (PSCs). This
document is intended for researchers, scientists, and professionals in the fields of materials
science, chemistry, and drug development who are working with or considering the use of this
compound.

Material Identification and Properties

PBDB-T-2Cl is a conjugated polymer belonging to the benzodithiophene (BDT) family. Its
chemical structure is designed to achieve favorable electronic and physical properties for use
as an electron donor in organic photovoltaic (OPV) devices.

Chemical and Physical Properties

The key physical and chemical properties of PBDB-T-2Cl are summarized in the table below.
These properties are crucial for understanding the material's performance in electronic devices
and for determining appropriate processing and handling conditions.
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Property Value Source(s)
Poly[[4,8-bis[5-(2-
ethylhexyl)-4-chloro-2-
thienyllbenzo[1,2-b:4,5-

) b'ldithiophene-2,6-diyl]-2,5-

Full Chemical Name ) ) ) [1]
thiophenediyl[5,7-bis(2-
ethylhexyl)-4,8-dioxo-4H,8H-
benzo[1,2-c:4,5-c'|dithiophene-
1,3-diyl]-2,5-thiophenediyl]

S PM7, PCE14, PBDB-T-CI, 2]

nonyms
ynony 0S0139

CAS Number 2239295-71-5 [1]

Chemical Formula (CesH76Cl202Ss)n [1]

Appearance Black flake or threadlike solid [3]
Soluble in Chloroform,

Solubility Chlorobenzene, o- [1]
Dichlorobenzene, Xylene

HOMO Energy Level -5.52 eV [1]

LUMO Energy Level -3.57 eV [1]

Optical Band Gap 1.79 eV [1]

Molecular Weight (Mw)

70 - 100 kg/mol

[1]

Material Safety Data

While a complete, official Material Safety Data Sheet (MSDS) for PBDB-T-2Cl was not publicly
available at the time of this writing, the following sections compile available safety data and

provide general safety guidelines based on the material's classification. Users must consult the

specific SDS provided by their supplier before handling this material.

Hazard Identification
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Based on supplier information, PBDB-T-2Cl is classified as follows:

Classification Code/Value Description Source

Storage Class 11 Combustible Solids

Severely hazardous to
Water Hazard Class WGK 3
water

GHS Hazard and Precautionary Statements:

As a specific GHS classification is not available, researchers should handle PBDB-T-2Cl as a
potentially hazardous chemical. The following general GHS statements for solid chemical
compounds should be considered as a minimum precaution.

o Potential Hazard Statements (Assumed):

o H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

e General Precautionary Statements:

[¢]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4]

[¢]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[5]

[e]

P302+P352: IF ON SKIN: Wash with plenty of water.[6]

o

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[6]

First-Aid Measures

In case of exposure, follow these general first-aid procedures and seek medical attention.
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Exposure Route

First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.

Skin Contact

Immediately wash the affected area with soap
and plenty of water. Remove contaminated
clothing. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting lower and upper
eyelids occasionally. Seek immediate medical

attention.

Ingestion

Do not induce vomiting. If the person is
conscious, rinse their mouth with water and give
them 1-2 glasses of water to drink. Seek

immediate medical attention.

Handling and Storage

Proper handling and storage are crucial to maintain the material's integrity and ensure

laboratory safety.

Aspect

Protocol

Handling

Handle in a well-ventilated area, preferably in a
fume hood, to avoid inhalation of dust. Avoid
contact with skin and eyes. Use appropriate
personal protective equipment (PPE). Take
precautionary measures against static discharge

as it is a combustible solid.

Storage

Store in a tightly closed container in a cool, dry,
and dark place. The material is classified as a
combustible solid (Storage Class 11). Keep

away from heat, sparks, and open flames.

Incompatible Materials

Strong oxidizing agents.
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Personal Protective Equipment (PPE)

The following PPE should be worn as a minimum requirement when handling PBDB-T-2Cl.

Protection Type Specification

Eye/Face Chemical safety goggles or a face shield.

Ski Chemical-resistant gloves (e.qg., nitrile), a lab
in
coat, and closed-toe shoes.

For operations that may generate dust, use a

Respirat NIOSH-approved respirator with a particulate

espiratory _ o _
filter. Ensure proper ventilation, such as working

within a certified chemical fume hood.

Experimental Protocols

PBDB-T-2Cl is predominantly used as a donor material in the active layer of organic solar cells.
The following section details a typical experimental procedure for fabricating a device.

Solution Preparation

The active layer solution is typically a blend of PBDB-T-2Cl as the donor and a non-fullerene
acceptor (NFA).
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Parameter Typical Value | Method Source(s)
Solvent Chlorobenzene [2]
Concentration 20 mg/mL (total solids) [2]
, 1:1 (PBDB-T-2Cl : NFA, e.g.,
Blend Ratio [2]
ITIC-2F)
Additive 1% 1,8-Diiodooctane (DIO) [2]
Dissolve materials in the
solvent, typically by stirring
overnight at a slightly elevated
Method J il

temperature (e.g., 40-60°C) in
an inert atmosphere (e.g., a

glovebox).

Device Fabrication Workflow

A common architecture for a high-performance solar cell using PBDB-T-2Cl is the inverted

device structure. The fabrication process involves the sequential deposition of several layers

onto a substrate.
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Substrate Preparation

ITO Substrate Cleaning
(Detergent, DI Water, Acetone, IPA)

'

UV-Ozone Treatment

Layer Depositioin (Spin Coating)

Deposit Electron Transport Layer (ETL)
(e.g., ZnO)

'

Deposit Active Layer
(PBDB-T-2CI:NFA Blend)

'

Thermal Annealing
(e.g., 100°C for 10 min)

'

Deposit Hole Transport Layer (HTL)
(e.g., MoO3)

FinallSteps

Deposit Metal Electrode
(e.g., Al or Ag via Thermal Evaporation)

'

Device Encapsulation

Click to download full resolution via product page

Caption: Experimental workflow for organic solar cell fabrication.
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Mandatory Visualizations
Logical Relationship: Safety and Handling Protocol

This diagram outlines the decision-making process for safely handling PBDB-T-2Cl in a
laboratory setting, from preparation to emergency response.
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Caption: General laboratory safety workflow for handling chemical solids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13780322?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

